Cas no 2229379-71-7 (3-(3-methylpyridin-4-yl)azetidin-3-ol)

• Product Name: 3-(3-methylpyridin-4-yl)azetidin-3-ol
• CAS No: 2229379-71-7
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5980407
• PubChem ID: 165881685
• Update Time: 2025-06-14

3-(3-methylpyridin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylpyridin-4-yl)azetidin-3-ol
• 2229379-71-7
• EN300-1796446

• Inchi： 1S/C9H12N2O/c1-7-4-10-3-2-8(7)9(12)5-11-6-9/h2-4,11-12H,5-6H2,1H3
• InChI Key： PDDPFQUPCJRBSM-UHFFFAOYSA-N
• SMILES： OC1(C2C=CN=CC=2C)CNC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(3-methylpyridin-4-yl)azetidin-3-ol

Recent Advances in the Study of 3-(3-methylpyridin-4-yl)azetidin-3-ol (CAS: 2229379-71-7): A Promising Scaffold in Medicinal Chemistry

The compound 3-(3-methylpyridin-4-yl)azetidin-3-ol (CAS: 2229379-71-7) has recently emerged as a significant scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic structure, featuring an azetidine ring substituted with a 3-methylpyridin-4-yl group and a hydroxyl moiety, has demonstrated remarkable potential in modulating various biological targets. Recent studies have highlighted its utility in the design of small-molecule inhibitors for kinases, GPCRs, and other disease-relevant proteins, making it a focal point in drug discovery efforts.

One of the key areas of research involving 3-(3-methylpyridin-4-yl)azetidin-3-ol is its application in central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry explored its role as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers utilized molecular docking and in vitro assays to demonstrate that derivatives of this scaffold exhibit high affinity for the serotonin transporter (SERT), while maintaining minimal off-target effects. These findings suggest potential applications in depression and anxiety disorders.

In oncology research, 3-(3-methylpyridin-4-yl)azetidin-3-ol has shown promise as a building block for protein kinase inhibitors. A recent patent application (WO2023056123) disclosed novel compounds based on this scaffold that exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK4/6. The lead compound demonstrated nanomolar IC50 values in biochemical assays and significant tumor growth inhibition in xenograft models of breast cancer. Structural optimization efforts focused on the azetidine ring's stereochemistry and the pyridine substitution pattern have yielded compounds with improved pharmacokinetic properties.

The synthetic accessibility of 3-(3-methylpyridin-4-yl)azetidin-3-ol has also been a subject of recent investigation. A 2024 publication in Organic Process Research & Development described a scalable, enantioselective synthesis route starting from commercially available 3-methylpyridine-4-carbaldehyde. The key step involves a [3+2] cycloaddition followed by asymmetric reduction, achieving >99% ee and overall yields of 65-70%. This methodological advancement addresses previous challenges in producing gram-scale quantities of the chiral building block for medicinal chemistry programs.

Emerging computational studies have provided insights into the conformational preferences of 3-(3-methylpyridin-4-yl)azetidin-3-ol and its derivatives. Molecular dynamics simulations reveal that the azetidine ring adopts a puckered conformation that optimally positions the hydroxyl group for hydrogen bonding interactions with biological targets. These computational models, combined with X-ray crystallographic data of protein-ligand complexes, are guiding rational drug design efforts to exploit this scaffold's unique three-dimensional properties.

Despite these promising developments, challenges remain in the optimization of 3-(3-methylpyridin-4-yl)azetidin-3-ol-based drug candidates. Recent ADMET studies have identified potential metabolic liabilities associated with the pyridine moiety, prompting medicinal chemistry strategies to improve metabolic stability. Current research directions include the exploration of bioisosteric replacements and prodrug approaches to overcome these limitations while maintaining the scaffold's desirable pharmacological properties.

The growing body of research on 3-(3-methylpyridin-4-yl)azetidin-3-ol (CAS: 2229379-71-7) underscores its versatility as a privileged structure in medicinal chemistry. With applications spanning CNS disorders, oncology, and inflammation, this scaffold continues to attract significant attention from both academic and industrial research groups. Future studies will likely focus on expanding its therapeutic applications through targeted structural modifications and investigating its potential in combination therapies.